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Compound of Interest

Compound Name: Allopregnane-3beta,20alpha-diol

Cat. No.: B045233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allopregnane-3β,20α-diol is a metabolite of allopregnanolone, a potent neurosteroid known for

its modulation of the γ-aminobutyric acid type A (GABA-A) receptor. Accurate quantification of

Allopregnane-3β,20α-diol in plasma is crucial for understanding its physiological and

pathological roles, as well as for the development of therapeutics targeting neurosteroid

pathways. This document provides detailed application notes and protocols for the

measurement of Allopregnane-3β,20α-diol in plasma samples using advanced mass

spectrometry techniques.

Metabolic Pathway of Allopregnanolone
Allopregnanolone is synthesized from progesterone and is subsequently metabolized to

Allopregnane-3β,20α-diol. This metabolic conversion is a critical step in the neurosteroid

pathway.
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Progesterone 5α-Dihydroprogesterone
(5α-DHP)

5α-reductase Allopregnanolone
(3α,5α-THP)

3α-hydroxysteroid
dehydrogenase (3α-HSD) Allopregnane-3β,20α-diol

20α-hydroxysteroid
dehydrogenase (20α-HSD)

(AKR1C1)

Plasma Sample Collection
(e.g., 0.3-0.5 mL)

Addition of Internal Standard
(Deuterium-labeled analog)

Extraction

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

Method 1

Liquid-Liquid Extraction (LLE)
(e.g., ethyl acetate)

Method 2

Evaporation to Dryness

Reconstitution

Analysis by GC-MS or LC-MS/MS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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